(1S)-1-(4-bromo-3-chlorophenyl)ethan-1-ol
Overview
Description
(1S)-1-(4-bromo-3-chlorophenyl)ethan-1-ol, also known as 1-Bromo-3-chloro-2-propanol or BCP, is an organic compound with a broad range of uses in scientific research. It is a colorless liquid with a sweet, pungent odor and a boiling point of 106°C. BCP has been used in a variety of laboratory experiments and applications, including synthesis of other compounds, drug development, and biochemical and physiological studies.
Scientific Research Applications
BCP has a wide range of applications in scientific research. It is used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. It is also used in drug development, as it can be used to synthesize a variety of drug molecules. Additionally, BCP is used in biochemical and physiological studies, as it can be used to study the effects of a drug on the body.
Mechanism of Action
BCP has a variety of effects on the body, depending on the concentration and the route of administration. At low concentrations, BCP can act as an inhibitor of certain enzymes, such as cytochrome P450. At higher concentrations, BCP can act as an agonist, activating certain receptors and stimulating a response.
Biochemical and Physiological Effects
BCP has been studied for its biochemical and physiological effects. In animal studies, BCP has been shown to reduce inflammation and have anti-tumor effects. It has also been shown to have anti-oxidant and anti-bacterial properties. Additionally, BCP has been shown to have neurotoxic effects, and has been linked to neurological disorders such as Parkinson’s disease.
Advantages and Limitations for Lab Experiments
BCP has several advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, it is a versatile compound and can be used in a variety of applications. However, BCP is toxic and should be handled with caution. It is also volatile, and should be stored in a tightly sealed container.
Future Directions
There are a number of potential future directions for BCP research. One potential direction is to further study its effects on neurological disorders, such as Parkinson’s disease. Additionally, further studies could be conducted to explore the potential therapeutic applications of BCP. Furthermore, BCP could be used in combination with other compounds to explore synergistic effects. Finally, BCP could be used in combination with other compounds in drug delivery systems to improve the efficacy of drugs.
Synthesis Methods
BCP can be synthesized from 1-bromo-3-chloropropane using a Grignard reaction. In this reaction, the bromo-chloro-propanol is reacted with magnesium metal in an ether solution to form the BCP. This reaction is carried out at room temperature and requires a high degree of purity in the starting materials. The reaction produces a colorless liquid that can be easily isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(4-bromo-3-chlorophenyl)ethan-1-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-bromo-3-chlorobenzaldehyde", "ethyl magnesium bromide", "acetic acid", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 4-bromo-3-chlorobenzaldehyde from 4-bromoaniline", "Step 2: Conversion of 4-bromo-3-chlorobenzaldehyde to 4-bromo-3-chlorobenzyl alcohol using sodium borohydride", "Step 3: Conversion of 4-bromo-3-chlorobenzyl alcohol to (1S)-1-(4-bromo-3-chlorophenyl)ethan-1-ol using ethyl magnesium bromide and acetic acid", "Step 4: Purification of the product using hydrochloric acid and sodium hydroxide", "Step 5: Isolation of the product using ethanol" ] } | |
CAS RN |
2227811-59-6 |
Product Name |
(1S)-1-(4-bromo-3-chlorophenyl)ethan-1-ol |
Molecular Formula |
C8H8BrClO |
Molecular Weight |
235.5 |
Purity |
95 |
Origin of Product |
United States |
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